2-(((2-Methoxyphenyl)thio)methyl)pyridine, hydrochloride

• CAS RN: 81851-20-9
• Molecular Formula: C13H14ClNOS
• Molecular Weight: 267.77 g/mol
• IUPAC Name: 2-[(2-methoxyphenyl)sulfanylmethyl]pyridine;hydrochloride
• InChI: InChI=1S/C13H13NOS.ClH/c1-15-12-7-2-3-8-13(12)16-10-11-6-4-5-9-14-11;/h2-9H,10H2,1H3;1H
• InChI Key: CBLPHVIBVOWVPR-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1SCC2=CC=CC=N2.Cl

Description

2-(((2-Methoxyphenyl)thio)methyl)pyridine, hydrochloride is a useful research compound. Its molecular formula is C13H14ClNOS and its molecular weight is 267.77 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-Methoxybenzenethiol (5 g) was added to a solution of sodium hydroxide (2.85 g) in ethanol (50 ml) and the resulting mixture was treated with 2-picolyl chloride, hydrochloride (5.7 g) in ethanol (25 ml) at 0° C. After 16 hours at ambient temperature the mixture was filtered through kieselghur and evaporated. The residue was converted into the hydrochloride in ether with ethereal HCl solution and this was recrystallised from propan-2-ol/acetone to give 2-(((2-methoxyphenyl)thio)methyl)pyridine, hydrochloride (4.0 g) mp 141°-3° C. (Found: C, 58.5; H, 5.4; N, 4.9. C13H13NOS.HCl requires C, 58.3; H, 5.3; N, 5.2%).